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Compound of Interest

Compound Name: 1-Bromopentadecane-D31

Cat. No.: B1382110 Get Quote

CAS Number: 349553-93-1

This technical guide provides a comprehensive overview of 1-Bromopentadecane-D31, a

deuterated analog of 1-bromopentadecane, tailored for researchers, scientists, and

professionals in drug development. This document outlines its chemical and physical

properties, a detailed experimental protocol for its synthesis, and its primary applications, with a

focus on its role as an internal standard in bioanalytical studies.

Compound Properties and Data
1-Bromopentadecane-D31 is a saturated long-chain alkyl halide where all 31 hydrogen atoms

have been replaced with their stable isotope, deuterium. This isotopic labeling makes it an

invaluable tool in various analytical and research applications, particularly in mass

spectrometry-based quantification.

Chemical and Physical Data
The following table summarizes the key chemical and physical properties of 1-
Bromopentadecane-D31. Data for the non-deuterated analog, 1-Bromopentadecane, is also

provided for comparison.
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Property 1-Bromopentadecane-D31 1-Bromopentadecane

CAS Number 349553-93-1[1] 629-72-1[2]

Molecular Formula C₁₅D₃₁Br[1] C₁₅H₃₁Br[2]

Molecular Weight 322.51 g/mol [1] 291.31 g/mol [2]

Appearance Colorless to pale yellow liquid
Clear, colorless to very slight

yellow liquid[2]

Boiling Point

Not explicitly available,

expected to be similar to the

non-deuterated form

159-160 °C at 5 mmHg[3]

Melting Point

Not explicitly available,

expected to be similar to the

non-deuterated form

17-19 °C[3]

Density

Not explicitly available,

expected to be slightly higher

than the non-deuterated form

1.005 g/mL at 25 °C[3]

Solubility

Soluble in organic solvents

such as ethanol and acetone;

Insoluble in water[2]

Insoluble in water; Soluble in

organic solvents like ethanol

and acetone[2]

Applications in Research and Drug Development
The primary utility of 1-Bromopentadecane-D31 stems from its isotopic purity. In drug

development and metabolic research, deuterated compounds serve as ideal internal standards

for quantitative bioanalysis using liquid chromatography-mass spectrometry (LC-MS) or gas

chromatography-mass spectrometry (GC-MS).[4]

The key advantages of using deuterated internal standards include:

Improved Accuracy and Precision: They co-elute with the analyte and experience similar

matrix effects and ionization suppression or enhancement, allowing for reliable correction

and quantification.[4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.pharmaffiliates.com/en/349553-93-1-1-bromopentadecane-d31-papst002005.html
https://wap.guidechem.com/encyclopedia/1-bromopentadecane-dic6238.html
https://www.pharmaffiliates.com/en/349553-93-1-1-bromopentadecane-d31-papst002005.html
https://wap.guidechem.com/encyclopedia/1-bromopentadecane-dic6238.html
https://www.pharmaffiliates.com/en/349553-93-1-1-bromopentadecane-d31-papst002005.html
https://wap.guidechem.com/encyclopedia/1-bromopentadecane-dic6238.html
https://wap.guidechem.com/encyclopedia/1-bromopentadecane-dic6238.html
https://www.sigmaaldrich.com/HK/zh/product/aldrich/238333
https://www.sigmaaldrich.com/HK/zh/product/aldrich/238333
https://www.sigmaaldrich.com/HK/zh/product/aldrich/238333
https://wap.guidechem.com/encyclopedia/1-bromopentadecane-dic6238.html
https://wap.guidechem.com/encyclopedia/1-bromopentadecane-dic6238.html
https://www.benchchem.com/product/b1382110?utm_src=pdf-body
https://dmpkservice.wuxiapptec.com/articles/404-internal-standards-in-lc-ms-bioanalysis-which-when-and-how/
https://dmpkservice.wuxiapptec.com/articles/404-internal-standards-in-lc-ms-bioanalysis-which-when-and-how/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1382110?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Enhanced Metabolic Stability Studies: By incorporating deuterium into a drug molecule,

researchers can track its metabolic fate, identify metabolites, and understand the rates and

mechanisms of drug breakdown.[5]

Pharmacokinetic Analysis: Deuterium labeling enables precise measurement of drug

absorption, distribution, metabolism, and excretion (ADME) properties.

Experimental Protocols
The synthesis of 1-Bromopentadecane-D31 can be achieved through a two-step process: the

deuteration of the corresponding alcohol, 1-pentadecanol, followed by its bromination. The

following is a detailed protocol adapted from established methods for the synthesis of

deuterated alkyl halides.[6]

Synthesis of 1-Pentadecanol-D32
Materials:

1-Pentadecanol

Deuterium oxide (D₂O)

Iridium catalyst (e.g., Crabtree's catalyst)

Anhydrous solvent (e.g., dichloromethane)

Procedure:

In a flame-dried reaction vessel under an inert atmosphere (e.g., argon or nitrogen), dissolve

1-pentadecanol and the iridium catalyst (1-5 mol%) in the anhydrous solvent.

Add a significant excess of deuterium oxide (D₂O), which serves as the deuterium source.

Seal the vessel and heat the mixture with stirring at a temperature of 100-120 °C for 24-48

hours.

Monitor the progress of the hydrogen-deuterium exchange by taking small aliquots and

analyzing them via ¹H NMR spectroscopy to observe the disappearance of proton signals, or
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by GC-MS to monitor the mass shift.

Upon completion, cool the reaction mixture to room temperature.

Extract the deuterated alcohol with an organic solvent (e.g., diethyl ether), wash with brine,

and dry the organic layer over anhydrous magnesium sulfate.

Remove the solvent under reduced pressure to yield crude 1-pentadecanol-D32. Further

purification can be achieved by column chromatography if necessary.

Bromination of 1-Pentadecanol-D32
Materials:

1-Pentadecanol-D32

Phosphorus tribromide (PBr₃)

Anhydrous diethyl ether

Procedure:

In a flame-dried, two-neck round-bottom flask equipped with a magnetic stirrer and a

dropping funnel under an inert atmosphere, dissolve the 1-pentadecanol-D32 in anhydrous

diethyl ether.

Cool the solution to 0 °C in an ice bath.

Slowly add phosphorus tribromide (PBr₃, approximately 0.4 equivalents) dropwise to the

stirred solution over 30 minutes. A white precipitate of phosphorous acid will form.[6]

After the addition is complete, allow the mixture to warm to room temperature and then

gently heat to reflux for 3-4 hours.[6]

Monitor the reaction's completion using thin-layer chromatography (TLC) or GC-MS.

Once the reaction is complete, cool the mixture to 0 °C and cautiously pour it over crushed

ice.
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Transfer the mixture to a separatory funnel and separate the organic layer.

Wash the organic layer sequentially with cold water, saturated sodium bicarbonate solution

(to neutralize any residual acid), and finally with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent

under reduced pressure to obtain crude 1-Bromopentadecane-D31.

The final product can be purified by vacuum distillation.

Diagrams and Workflows
Synthesis Workflow
The following diagram illustrates the two-stage synthesis of 1-Bromopentadecane-D31 from

1-pentadecanol.
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Stage 1: Deuteration

Stage 2: Bromination
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Caption: Synthetic pathway for 1-Bromopentadecane-D31.

Application Workflow: Internal Standard in Bioanalysis
This diagram shows a typical workflow for using 1-Bromopentadecane-D31 as an internal

standard in a quantitative bioanalytical assay.
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Caption: Bioanalytical workflow using a deuterated internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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